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Introduction
Lutetium-176 (¹⁷⁶Lu) stands as a nuclide of paramount importance in the field of nuclear

astrophysics, particularly in the study of the slow neutron capture process (s-process) of

nucleosynthesis. This process, occurring primarily in Asymptotic Giant Branch (AGB) stars, is

responsible for the formation of approximately half of the atomic nuclei heavier than iron.[1] The

unique nuclear structure of ¹⁷⁶Lu, featuring a long-lived ground state and a short-lived isomeric

state, positions it as a critical branching point in the s-process path. This branching is highly

sensitive to the physical conditions within the star, making ¹⁷⁶Lu an invaluable diagnostic tool—

a "cosmic clock" and "stellar thermometer"—for probing the temperatures and neutron

densities of stellar interiors.[2][3] This technical guide provides a comprehensive overview of

the nuclear physics of ¹⁷⁶Lu, its role in s-process nucleosynthesis, and the experimental

methodologies employed to elucidate its properties.

The s-Process and the Significance of ¹⁷⁶Lu
The s-process builds heavier elements from iron-peak seed nuclei through a series of neutron

captures and subsequent beta decays. When a nucleus on the s-process path is unstable, a

competition arises between neutron capture and beta decay, creating a "branching point." ¹⁷⁶Lu

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b078081?utm_src=pdf-interest
https://www.benchchem.com/product/b078081?utm_src=pdf-body
https://www.benchchem.com/product/b078081?utm_src=pdf-body
https://www.osti.gov/biblio/20771200
https://inis.iaea.org/records/3dsdw-8f027
https://pmc.ncbi.nlm.nih.gov/articles/PMC10182137/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is a key branching point, influencing the abundances of itself and its isobaric neighbors, notably

Hafnium-176 (¹⁷⁶Hf).[4][5]

The ground state of ¹⁷⁶Lu has a very long half-life of approximately 37.8 billion years, decaying

via beta emission to the stable ¹⁷⁶Hf.[6][7] However, ¹⁷⁶Lu also possesses a low-lying isomeric

state with a much shorter half-life of 3.68 hours. In the high-temperature environment of an

AGB star, these two states can be thermally populated and can transition between each other

through mediating excited states. This temperature-dependent interplay between the ground

and isomeric states significantly alters the effective half-life of ¹⁷⁶Lu in a stellar environment,

making the ¹⁷⁶Lu/¹⁷⁶Hf abundance ratio a sensitive probe of stellar temperatures.[2][3]

Quantitative Data Summary
The following tables summarize the key quantitative data related to Lutetium-176 in the

context of s-process nucleosynthesis.

Table 1: Nuclear Properties of Lutetium-176

Property Value Reference(s)

Natural Abundance ~2.6% [6][7]

Ground State Half-life

(Terrestrial)
(3.719 ± 0.007) x 10¹⁰ years [8]

Isomeric State Half-life 3.664 hours [9]

Decay Mode (Ground State) β⁻ decay to ¹⁷⁶Hf [6][7]

Primary Gamma Emissions

(keV)
88, 202, 307 [7][10]

Table 2: Maxwellian-Averaged Neutron Capture Cross Sections (MACS) for Lutetium Isotopes
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Isotope
kT = 8 keV
(mb)

kT = 30 keV
(mb)

kT = 100 keV
(mb)

Reference(s)

¹⁷⁵Lu -

Larger by ~7%

than previous

evaluations

- [4]

¹⁷⁶Lu -

Larger by ~7%

than previous

evaluations

- [4]

¹⁷⁶Lu (thermal) 1912 ± 132 b - - [11][12]

Signaling Pathways and Logical Relationships
The nuclear reactions and decays involving ¹⁷⁶Lu during the s-process can be visualized as a

network of pathways. The following diagrams, generated using the DOT language, illustrate

these key relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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